2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N~1~-(4-methylphenyl)acetamide

• IUPAC Name: 2-[(8-chloro-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H18ClNO4/c1-12-5-7-13(8-6-12)23-20(24)11-26-19-10-18-16(9-17(19)22)14-3-2-4-15(14)21(25)27-18/h5-10H,2-4,11H2,1H3,(H,23,24)
• InChI Key: KLLMNEQKLYOQFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C3C4=C(CCC4)C(=O)OC3=C2)Cl
• Molecular Formula: C21H18ClNO4
• Molecular Weight: 383.8 g/mol

Description

The compound 2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N~1~-(4-methylphenyl)acetamide is a structurally complex molecule featuring a cyclopenta[c]chromen core. This bicyclic system is substituted at position 8 with a chlorine atom and at position 4 with a ketone group. The oxygen atom at position 7 is linked to an acetamide moiety, which is further substituted with a 4-methylphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N~1~-(4-methylphenyl)acetamide typically involves multiple steps. One common route starts with the preparation of the chromenone core, which is then chlorinated. The chlorinated intermediate is subsequently reacted with an appropriate acetamide derivative under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized nature and limited commercial demand. the general principles of organic synthesis, such as optimization of reaction conditions and scaling up of laboratory procedures, would apply.

Chemical Reactions Analysis

Hydrolysis Reactions

The amide and ether functionalities undergo hydrolysis under distinct conditions:

Reaction Type	Conditions	Reagents/Catalysts	Outcome
Amide hydrolysis	Acidic (HCl, H₂SO₄) or basic (NaOH) aqueous media, reflux	Acid/Base, heat	Forms carboxylic acid and 4-methylaniline derivative
Ether cleavage	Anhydrous HBr or HI, elevated temperatures	HBr/HI, Lewis acids (e.g., AlCl₃)	Produces phenolic intermediate and acetamide fragment

Key considerations:

• Amide hydrolysis selectivity depends on pH; basic conditions favor nucleophilic attack on the carbonyl carbon.

• Ether cleavage requires protonation of the oxygen atom to facilitate SN1 or SN2 mechanisms.

Nucleophilic Aromatic Substitution

The electron-deficient aromatic ring (due to chloro and electron-withdrawing groups) allows substitution at the 8-chloro position:

Reaction Type	Conditions	Reagents/Catalysts	Outcome
Chloro displacement	Pd/Cu catalysts, polar aprotic solvents (DMF, DMSO)	Amines, thiols, alkoxides	Substitutes Cl with nucleophiles (e.g., -NH₂, -SH)

Example: Reaction with morpholine under Ullmann coupling conditions yields 8-morpholino derivatives, enhancing solubility for pharmacological studies.

Functional Group Transformations

The tetrahydrochromen core and acetamide side chain participate in redox and conjugation reactions:

Reaction Type	Conditions	Reagents/Catalysts	Outcome
Ketone reduction	Anhydrous THF, low temperatures	NaBH₄, LiAlH₄	Converts 4-oxo group to hydroxyl, forming diol intermediate
Amide alkylation	DMF, K₂CO₃, alkyl halides	Methyl iodide, benzyl bromide	N-alkylation at the acetamide nitrogen

Notably, the 4-oxo group’s reduction is stereoselective, with LiAlH₄ favoring axial alcohol formation.

Catalytic Cross-Coupling

The chloro substituent enables palladium-mediated couplings:

Reaction Type	Conditions	Reagents/Catalysts	Outcome
Suzuki-Miyaura	Pd(PPh₃)₄, aqueous Na₂CO₃, toluene	Aryl boronic acids	Forms biaryl derivatives at the 8-position

Optimized conditions (80°C, 12 hrs) achieve >75% yield for electron-neutral boronic acids .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic activities.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N~1~-(4-methylphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to modulate signaling pathways involved in inflammation and cell proliferation .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Comparative analysis of structurally related compounds highlights key differences in substituents and functional groups, which may affect physicochemical and biological properties. Below is a detailed comparison:

Compound Name	Substituent at Position 7	Functional Group Type	Molecular Formula	Key Structural Features	Reference
2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N~1~-(4-methylphenyl)acetamide	Acetamide linked to 4-methylphenyl	Amide	C₂₁H₁₇ClN₂O₄	Aromatic amide with a methyl group; potential for hydrogen bonding and metabolic stability.	Target Compound
8-Chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 2-((tert-butoxycarbonyl)amino)-2-phenylacetate	tert-Butoxycarbonyl (Boc)-protected amino phenylacetate	Ester with Boc group	C₂₉H₂₈ClNO₇	Bulky tert-butyl group; likely enhances steric hindrance and stability against hydrolysis.
Methyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate	Methyl ester	Ester	C₁₅H₁₃ClO₅	Simple ester; may exhibit higher hydrophobicity and susceptibility to esterase-mediated hydrolysis.
2-[(8-Hexyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetic acid	Hexyl chain-linked acetic acid	Carboxylic acid	C₂₁H₂₄ClO₅	Long alkyl chain increases lipophilicity; acid group enables ionization, affecting solubility and binding affinity.

Implications of Substituent Variations on Physicochemical Properties

• Amide vs. Ester Functional Groups: The target compound’s amide group (vs.
• Chlorine Substitution : The 8-chloro substituent, common to all compared compounds, likely contributes to electron-withdrawing effects, altering the electron density of the aromatic system and influencing reactivity or binding interactions.
• Alkyl and Aromatic Chains : The hexyl chain in increases lipophilicity, which could enhance membrane permeability but reduce aqueous solubility. In contrast, the 4-methylphenyl group in the target compound balances aromaticity with moderate hydrophobicity.

Biological Activity

The compound 2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N~1~-(4-methylphenyl)acetamide , also known as a derivative of tetrahydrocyclopenta[c]chromene, has garnered attention in recent years due to its potential biological activities. This article delves into its biological activity, synthesizing findings from various studies and sources.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{16}ClNO_3$, with a molecular weight of approximately 321.77 g/mol. The structure includes a chloro-substituted chromene moiety linked to an acetamide group, which is crucial for its biological activity.

Property	Value
Molecular Formula	C₁₇H₁₆ClN O₃
Molecular Weight	321.77 g/mol
CAS Number	Not specified
Solubility	Soluble in DMSO
Melting Point	Not available

Anticancer Activity

Research indicates that compounds related to tetrahydrocyclopenta[c]chromene exhibit significant anticancer properties. A study by demonstrated that derivatives of this class can induce apoptosis in cancer cells through various mechanisms such as the modulation of signaling pathways and the inhibition of cell proliferation.

Anti-inflammatory Effects

The compound has also been studied for its anti-inflammatory properties. In vitro experiments have shown that it can inhibit pro-inflammatory cytokines, suggesting a potential use in treating inflammatory diseases. For instance, a study highlighted its ability to reduce levels of TNF-alpha and IL-6 in macrophage cultures .

Neuroprotective Properties

Neuroprotective effects have been observed in related compounds, indicating potential applications in neurodegenerative diseases. Research has suggested that these compounds may protect neuronal cells from oxidative stress and apoptosis, which are critical factors in conditions like Alzheimer's disease .

Case Studies

• Anticancer Efficacy : A clinical trial involving a similar compound showed a reduction in tumor size among participants with breast cancer after treatment with the drug for six months. The mechanism was attributed to the activation of apoptotic pathways .
• Inflammation Model : In an animal model of arthritis, administration of the compound significantly reduced joint swelling and pain, correlating with decreased levels of inflammatory markers in serum samples .

The biological activity of 2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N~1~-(4-methylphenyl)acetamide is believed to involve multiple pathways:

• Inhibition of Kinases : The compound may inhibit specific kinases involved in cell signaling pathways that regulate growth and apoptosis.
• Modulation of Gene Expression : It may affect the expression of genes associated with cancer progression and inflammation.
• Antioxidant Activity : The presence of the chromene moiety could contribute to antioxidant properties, helping to mitigate oxidative damage in cells.

Q & A

Q. Table 1: Optimization of Reaction Conditions

Step	Solvent	Temperature (°C)	Catalyst	Yield (%)
Chloroacetate formation	DCM	0–5	DIPEA	75–80
Amide coupling	DMF	RT	DMAP	65–70

Limitations : Low solubility of intermediates may require recrystallization (e.g., methanol/water mixtures) .

Advanced: How can computational modeling predict bioactivity and resolve contradictory SAR data?

Answer:
Contradictions in structure-activity relationship (SAR) data (e.g., variable IC50 values in kinase assays) can be addressed via:

• Molecular docking : Use crystal structures of target proteins (e.g., PDB ID 1ATP for kinases) to assess binding affinity. The chromen-4-one moiety may interact with hinge regions via hydrogen bonding .
• QSAR modeling : Correlate electronic parameters (e.g., Hammett σ values of substituents) with bioactivity. Substituents at the 4-methylphenyl group significantly modulate lipophilicity and target engagement .

Key Insight : Meta-chloro substitution on the chromen ring enhances steric complementarity in hydrophobic pockets, as shown in MD simulations .

Basic: What analytical methods validate purity and structural integrity?

Answer:

• 1H/13C NMR : Confirm regiochemistry of the cyclopenta[c]chromen system (e.g., coupling constants for olefinic protons at δ 6.8–7.2 ppm) .
• HRMS : Exact mass analysis (e.g., [M+H]+ calculated for C21H17ClNO4: 382.0845) ensures molecular formula accuracy .
• X-ray crystallography : Resolves ambiguity in stereochemistry; the dihedral angle between chromen and acetamide planes is ~85° .

Best Practice : Use TLC (petroleum ether/EtOAc, 3:7) to monitor reaction progress .

Advanced: How to address discrepancies in reported cytotoxicity data?

Answer:
Contradictory cytotoxicity results (e.g., IC50 ranging from 2–50 μM in HeLa cells) may arise from:

• Purity issues : Recrystallize the compound ≥3 times and verify via HPLC (≥95% purity) .
• Assay variability : Standardize MTT assay protocols (e.g., incubation time, serum concentration) .
• Metabolic stability : Test stability in liver microsomes; esterase-mediated hydrolysis of the acetamide group may reduce activity .

Basic: What safety protocols are critical during synthesis?

Answer:

• PPE : Wear nitrile gloves, goggles, and a lab coat. Chloroacetyl chloride is corrosive .
• Ventilation : Use a fume hood for reactions involving volatile bases (e.g., DIPEA) .
• First Aid : For skin contact, rinse with 10% NaHCO3 solution; for inhalation, move to fresh air immediately .

Advanced: What structural modifications improve pharmacokinetics?

Answer:
To enhance bioavailability:

• Prodrug design : Replace the acetamide with a methoxy group to reduce first-pass metabolism .
• Solubility enhancement : Introduce polar groups (e.g., sulfonate) at the 4-methylphenyl position without compromising target binding .
• Half-life extension : Deuterate the methyl group on the phenyl ring to slow CYP450-mediated oxidation .

Q. Table 2: Impact of Substituents on Solubility

Substituent (R)	LogP	Aqueous Solubility (mg/mL)
-H	3.2	0.12
-SO3Na	1.8	2.5

Basic: How to troubleshoot low yields in the final coupling step?

Answer:
Common issues and solutions:

• Moisture sensitivity : Dry solvents (e.g., DMF over molecular sieves) and reagents (4-methylaniline redistilled) .
• Steric hindrance : Switch to a bulkier base (e.g., DBU) to deprotonate the amine more effectively .
• Side reactions : Add a scavenger (e.g., thiourea) to trap excess chloroacetyl chloride .

Advanced: What in silico tools predict metabolic pathways?

Answer:

• ADMET Predictor : Identifies likely Phase I metabolites (e.g., hydroxylation at the cyclopenta ring) .
• CYP450 docking : The 4-oxo group is a hotspot for CYP3A4-mediated oxidation; blocking it with fluorine reduces clearance .